2-(methylthio)-N-((5-phenylisoxazol-3-yl)methyl)nicotinamide

• IUPAC Name: 2-methylsulfanyl-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H15N3O2S/c1-23-17-14(8-5-9-18-17)16(21)19-11-13-10-15(22-20-13)12-6-3-2-4-7-12/h2-10H,11H2,1H3,(H,19,21)
• InChI Key: UVUOGHHRPLNOGM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NCC2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

2-(methylthio)-N-((5-phenylisoxazol-3-yl)methyl)nicotinamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various fields, including pharmacology, biochemistry, and molecular biology. In

Scientific Research Applications

Structural and Biochemical Characteristics

• Nicotinamides and Their Biological Activities: Nicotinamides, including derivatives such as 2-(methylthio)-N-((5-phenylisoxazol-3-yl)methyl)nicotinamide, are known for a variety of biological activities. These compounds, often structural modifications of nicotinamide, exhibit antimicrobial, antioxidant, and anti-inflammatory activities. Structural characterization of these compounds is crucial for understanding their biological activity. One specific study investigated the structural properties of a nicotinamide derivative, 2-nicotinamido-1,3,4-thiadiazole, using various techniques including X-ray crystallography and NMR spectroscopy, highlighting the importance of defining chemical connectivity in understanding the biological activity of such compounds (Burnett, Johnston, & Green, 2015).

Chemical Applications

• Corrosion Inhibition: Nicotinamide derivatives have been investigated for their corrosion inhibition properties. A study examined the effect of several nicotinamide derivatives, including N-(4-(methylthio)benzylidene)nicotinamide, on mild steel in hydrochloric acid. These compounds showed significant inhibition efficiency, suggesting their potential use as corrosion inhibitors. The study used techniques like Tafel polarization and AC impedance measurements to evaluate the inhibitors' effectiveness (Chakravarthy, Mohana, & Kumar, 2014).

Metabolic and Health-Related Effects

• Metabolic Implications: Nicotinamide, a component of 2-(methylthio)-N-((5-phenylisoxazol-3-yl)methyl)nicotinamide, plays a significant role in various metabolic processes. A study on nicotinamide supplementation in rats revealed that it could induce metabolic and epigenetic changes, affecting factors like weight gain, glucose tolerance, and insulin sensitivity. This highlights the potential impact of nicotinamide derivatives on metabolic health (Li et al., 2013).